Cas no 125365-17-5 (a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI))

a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI) structure
125365-17-5 structure
Product Name:a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI)
CAS No:125365-17-5
MF:C19H32O17
MW:532.44718837738
CID:146270
PubChem ID:3083052
Update Time:2025-04-19

a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-trihydroxy-6-[5-hydroxy-6-(hydroxymethyl)-2-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxyoxane-2-carboxylic acid
    • methyl 3-O-galactopyranosyl-2-O-(glucopyranosyluronic acid)mannopyranoside
    • 2)]- (9CI)
    • alpha-D-Mannopyranoside, methyl O-alpha-D-galactopyranosyl-(1-3)-O-(beta-D-glucopyranuronosyl-(1-2))-
    • Me-3-Gpgpmp
    • methyl hexopyranosyl-(1->3)-[hexopyranuronosyl-(1->2)]hexopyranoside
    • 125365-17-5
    • DTXSID70925110
    • a-D-Mannopyranoside, methyl O-a-D-galactopyranosyl-(1®3)-O-[b-D-glucopyranuronosyl-(1®2)]- (9CI)
    • Inchi: 1S/C19H32O17/c1-31-19-15(36-18-12(28)9(25)10(26)14(35-18)16(29)30)13(7(23)5(3-21)33-19)34-17-11(27)8(24)6(22)4(2-20)32-17/h4-15,17-28H,2-3H2,1H3,(H,29,30)
    • InChI Key: LOWQBZMGQPXYKM-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)O)C1C(C(CO)OC(C1OC1C(C(C(C(C(=O)O)O1)O)O)O)OC)O

Computed Properties

  • Exact Mass: 532.16386
  • Monoisotopic Mass: 532.16394955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 15
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -5
  • Topological Polar Surface Area: 275Ų

Experimental Properties

  • PSA: 274.75
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